Cas no 112905-99-4 (1-(chloromethyl)cycloheptane-1-carbonitrile)

• Product Name: 1-(chloromethyl)cycloheptane-1-carbonitrile
• CAS No: 112905-99-4
• MF: C₉H₁₄ClN
• MW: 171.667161464691
• MDL: MFCD20622679
• CID: 2609717
• PubChem ID: 14204593
• Update Time: 2025-06-09

1-(chloromethyl)cycloheptane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(chloromethyl)cycloheptane-1-carbonitrile
• DTXSID80557385
• GIWBLCHKADUJDZ-UHFFFAOYSA-N
• 1-Chloromethylcycloheptanecarbonitrile
• 1-chloromethyl-cycloheptanecarbonitrile
• EN300-2983033
• SCHEMBL5347834
• 112905-99-4
• Cycloheptanecarbonitrile, 1-(chloromethyl)-

• MDL： MFCD20622679
• Inchi： 1S/C9H14ClN/c10-7-9(8-11)5-3-1-2-4-6-9/h1-7H2
• InChI Key： GIWBLCHKADUJDZ-UHFFFAOYSA-N
• SMILES： ClCC1(C#N)CCCCCC1

Computed Properties

• Exact Mass: 171.0814771Da
• Monoisotopic Mass: 171.0814771Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 23.8Ų

Additional information on 1-(chloromethyl)cycloheptane-1-carbonitrile

Professional Introduction to 1-(chloromethyl)cycloheptane-1-carbonitrile (CAS No. 112905-99-4)

1-(chloromethyl)cycloheptane-1-carbonitrile, a compound with the chemical identifier CAS No. 112905-99-4, is a versatile intermediate in organic synthesis that has garnered significant attention in the field of pharmaceutical chemistry. This compound, characterized by its cycloheptane backbone and functional groups such as a chloromethyl and a nitrile moiety, exhibits unique reactivity that makes it valuable for constructing complex molecular architectures.

The structural features of 1-(chloromethyl)cycloheptane-1-carbonitrile contribute to its broad applicability in synthetic chemistry. The presence of a chloromethyl group (–CH₂Cl) allows for nucleophilic substitution reactions, which are fundamental in the synthesis of various bioactive molecules. Meanwhile, the nitrile group (–CN) can undergo hydrolysis to form carboxylic acids or participate in condensation reactions, providing further synthetic flexibility.

In recent years, there has been growing interest in the development of novel heterocyclic compounds, and 1-(chloromethyl)cycloheptane-1-carbonitrile has emerged as a key building block in this area. Researchers have leveraged its structural motifs to create derivatives with potential pharmacological properties. For instance, studies have explored its utility in the synthesis of nonsteroidal anti-inflammatory agents (NSAIDs) and other therapeutic compounds.

The compound's reactivity also makes it a valuable tool in polymer chemistry. The chloromethyl group can be used to introduce polymerizable units, enabling the creation of functionalized polymers with applications ranging from drug delivery systems to advanced materials. Recent advancements in polymer science have demonstrated the use of 1-(chloromethyl)cycloheptane-1-carbonitrile-based monomers to develop biodegradable polymers and hydrogels, which are crucial for biomedical applications.

From a mechanistic standpoint, 1-(chloromethyl)cycloheptane-1-carbonitrile serves as a precursor for various transformations that are central to modern synthetic strategies. The chloromethyl group is particularly noteworthy for its ability to undergo cross-coupling reactions, such as the Suzuki-Miyaura coupling, which is widely employed in the construction of biaryl structures found in many pharmaceuticals. Additionally, the nitrile group can be selectively modified under different conditions, allowing chemists to tailor the compound's reactivity for specific synthetic goals.

The pharmaceutical industry has been particularly keen on exploring derivatives of 1-(chloromethyl)cycloheptane-1-carbonitrile due to its potential as a scaffold for drug discovery. Researchers have synthesized analogs of this compound and evaluated their biological activity using high-throughput screening methods. Some of these derivatives have shown promising results in preclinical studies, particularly in the inhibition of enzymes involved in inflammatory pathways.

Moreover, the compound's role in medicinal chemistry extends beyond simple intermediates. It has been utilized in the development of chiral auxiliaries and ligands for asymmetric synthesis, which are essential for producing enantiomerically pure drugs with enhanced efficacy and reduced side effects. The cycloheptane ring provides a rigid framework that can be modified to influence molecular recognition and binding affinity.

In conclusion, 1-(chloromethyl)cycloheptane-1-carbonitrile (CAS No. 112905-99-4) is a multifaceted compound with significant potential in synthetic and medicinal chemistry. Its unique structural features enable diverse chemical transformations, making it a valuable asset for researchers developing new drugs and materials. As our understanding of organic synthesis continues to evolve, it is likely that this compound will play an even greater role in future chemical innovations.